Cas no 2096341-68-1 (3-Bromo-5-chloro-2-methoxyphenylboronic acid)

• Product Name: 3-Bromo-5-chloro-2-methoxyphenylboronic acid
• CAS No: 2096341-68-1
• MF: C₇H₇BBrClO₃
• MW: 265.296680688858
• MDL: MFCD19237166
• CID: 4638273
• PubChem ID: 56737632
• Update Time: 2025-06-09

3-Bromo-5-chloro-2-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-2-methoxyphenylboronic acid
• WID34168
• Y2483
• (3-bromo-5-chloro-2-methoxyphenyl)boronic acid
• E97885
• (3-bromo-5-chloro-2-methoxyphenyl)boronicacid
• DTXSID701223319
• CS-0178155
• 2096341-68-1
• MFCD19237166
• BS-34277
• Boronic acid, B-(3-bromo-5-chloro-2-methoxyphenyl)-

• MDL： MFCD19237166
• Inchi： 1S/C7H7BBrClO3/c1-13-7-5(8(11)12)2-4(10)3-6(7)9/h2-3,11-12H,1H3
• InChI Key： RLBSHQKQVPRDPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(B(O)O)=C1OC)Cl

Computed Properties

• Exact Mass: 263.936
• Monoisotopic Mass: 263.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Additional information on 3-Bromo-5-chloro-2-methoxyphenylboronic acid

Introduction to 3-Bromo-5-Chloro-2-Methoxyphenylboronic Acid

3-Bromo-5-chloro-2-methoxyphenylboronic acid, also known by its CAS registry number CAS No. 2096341-68-1, is a versatile and highly functionalized aromatic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of substituents: a bromine atom at the 3-position, a chlorine atom at the 5-position, and a methoxy group at the 2-position on the phenyl ring, with a boronic acid group attached to the same carbon as the methoxy group. This structure makes it an invaluable building block for constructing complex molecules through various cross-coupling reactions.

The synthesis of 3-bromo-5-chloro-2-methoxyphenylboronic acid typically involves multi-step processes that require precise control over regioselectivity and functional group compatibility. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly streamlined its production, enabling researchers to achieve higher yields and better purity levels. For instance, the use of palladium catalysts in Suzuki-Miyaura couplings has been pivotal in constructing this compound with improved efficiency.

In terms of applications, 3-bromo-5-chloro-2-methoxyphenylboronic acid serves as an essential intermediate in the development of biologically active compounds. Its ability to undergo various cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Heck reactions, makes it a valuable precursor for synthesizing heterocyclic frameworks commonly found in pharmaceutical agents. Recent studies have highlighted its role in the construction of kinase inhibitors and other bioactive molecules with potential therapeutic applications.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its aromatic system and functional groups make it suitable for use in organic electronics, particularly in the synthesis of π-conjugated materials for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have explored its incorporation into polymer frameworks to enhance electronic properties and improve device performance.

Recent research has focused on optimizing the synthesis of 3-bromo-5-chloro-2-methoxyphenylboronic acid to minimize environmental impact and improve sustainability. Green chemistry approaches, including the use of recyclable solvents and catalytic systems that reduce waste generation, have been employed successfully. These advancements not only enhance the eco-friendliness of production processes but also align with global efforts toward sustainable chemical manufacturing.

In conclusion, 3-bromo-5-chloro-2-methoxyphenylboronic acid stands out as a critical intermediate in modern organic synthesis due to its unique structural features and wide-ranging applications. Its role in drug discovery, materials science, and sustainable chemical processes underscores its importance in advancing both academic research and industrial development.